N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide

• Molecular Formula: C15H15Cl2NO2S
• Molecular Weight: 344.3 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO2S/c1-9-6-11(3)15(7-10(9)2)21(19,20)18-14-8-12(16)4-5-13(14)17/h4-8,18H,1-3H3
• InChI Key: ZUTQBUQRXQAHRY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=C(C=CC(=C2)Cl)Cl)C

Description

N-(2,5-dichlorophenyl)-2,4,5-trimethylbenzenesulfonamide, commonly known as DCTB, is a sulfonamide compound that is widely used in scientific research. DCTB is a white crystalline solid that is soluble in organic solvents like acetone and ethanol. It is a potent inhibitor of carbonic anhydrase enzymes and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

DCTB inhibits the activity of carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, leading to a decrease in the concentration of bicarbonate in the body.
Biochemical and Physiological Effects:
DCTB has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by reducing the pH of the tumor microenvironment and decreasing the activity of carbonic anhydrase enzymes. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DCTB is a potent inhibitor of carbonic anhydrase enzymes and has been extensively used in scientific research to study the role of these enzymes in various biological processes. However, DCTB has some limitations, including its low solubility in aqueous solutions and its potential toxicity to cells at high concentrations.

Future Directions

There are many future directions for research on DCTB. One area of research is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of DCTB. Another area of research is the use of DCTB as a tool to study the role of carbonic anhydrase enzymes in various diseases, including cancer, osteoporosis, and glaucoma. Additionally, there is a need for more studies on the pharmacokinetics and toxicology of DCTB to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of DCTB involves the reaction of 2,5-dichloronitrobenzene with 2,4,5-trimethylaniline in the presence of sulfuric acid. The resulting product is then treated with sodium hydroxide to form the sulfonamide derivative, which is then purified by recrystallization.

Scientific Research Applications

DCTB is widely used in scientific research as a tool to study the role of carbonic anhydrase enzymes in various biological processes. Carbonic anhydrases are a family of enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and are involved in many physiological processes, including respiration, acid-base balance, and bone resorption.